Cas no 1708-42-5 (1,3-Dioxolane-4-methanol,2-(2-furanyl)-)

1,3-Dioxolane-4-methanol,2-(2-furanyl)- structure
1708-42-5 structure
Product Name:1,3-Dioxolane-4-methanol,2-(2-furanyl)-
CAS No:1708-42-5
MF:C8H10O4
MW:170.162602901459
CID:160636
PubChem ID:15573
Update Time:2025-04-19

1,3-Dioxolane-4-methanol,2-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4-methanol,2-(2-furanyl)-
    • [2-(furan-2-yl)-1,3-dioxolan-4-yl]methanol
    • 2-(2-Furanyl)-1,3-dioxolane-4-methanol
    • 1, 2-(2-furanyl)-
    • 1, 2-(2-furyl)-
    • 2-Furaldehyde, cyclic (hydroxymethyl)ethylene acetal
    • NSC 26597
    • 2-(2-Furyl)-1,3-dioxolane-4-methanol
    • 4-hydroxymethyl-2-(2-furyl)-1,3-dioxolane
    • 1,3-DIOXOLANE-4-METHANOL, 2-(alpha-FURYL)-
    • 1, 2-(.alpha.-furyl)-
    • 1,3-Dioxolane-4-methanol, 2-(2-furyl)-
    • 2-(alpha-Furyl)-1,3-dioxolane-4-methanol
    • 1,3-Dioxolane-4-methanol, 2-(2-furanyl)-
    • NSC26597
    • SCHEMBL10000234
    • 1708-42-5
    • WLN: T5O COTJ D1Q B- BT5OJ
    • NSC-26597
    • DTXSID90937836
    • Inchi: 1S/C8H10O4/c9-4-6-5-11-8(12-6)7-2-1-3-10-7/h1-3,6,8-9H,4-5H2
    • InChI Key: BKRXMKVDYAWYHS-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CO2)OCC1CO

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.057909
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.247
  • Boiling Point: 288.9°Cat760mmHg
  • Flash Point: 128.5°C
  • Refractive Index: 1.498
  • PSA: 51.83
  • LogP: 0.68590
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